2-(3-bromophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole

• IUPAC Name: 2-(3-bromophenyl)-6-methylimidazo[2,1-b][1,3]benzothiazole
• InChI: InChI=1S/C16H11BrN2S/c1-10-5-6-14-15(7-10)20-16-18-13(9-19(14)16)11-3-2-4-12(17)8-11/h2-9H,1H3
• InChI Key: IMYSLRAAAIHVNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N3C=C(N=C3S2)C4=CC(=CC=C4)Br
• Molecular Formula: C16H11BrN2S
• Molecular Weight: 343.2 g/mol

Description

“2-(3-bromophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole” is a heterocyclic compound. Heterocyclic compounds and their derivatives have attracted strong interest in medicinal chemistry due to their significant biological and pharmacological properties. The triazole nucleus is one of the most important heterocycles which has a feature of natural products as well as medicinal agents.

Synthesis Analysis

The synthesis of benzothiazole derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. A simple microwave-accelerated condensation of 2-aminothiophenol and aromatic aldehydes in an inexpensive ionic liquid, 1-pentyl-3-methylimidazolium bromide ( [pmIm]Br) provides 2-arylbenzothiazoles under solvent and catalyst-free condition.

Molecular Structure Analysis

Triazole is a five-member heterocyclic ring containing two carbon and three nitrogen atoms with molecular formula C2H3N3. It is found in two isomeric forms, 1,2,3-triazole and 1,2,4-triazole, which are also known as pyrrodiazole.

Chemical Reactions Analysis

In a visible light mediated synthesis of benzothiazoles from 2-aminothiophenol and aldehydes, an in situ-generated disulfide photosensitizes molecular oxygen to generate the key oxidants, singlet oxygen and superoxide anion, for the dehydrogenation step. Iodine promotes a condensation of 2-aminothiophenol with aldehydes in DMF, which efficiently provides 2-substituted benzothiazoles.

Future Directions

The development of novel antibiotics to control resistance problems is crucial. Benzothiazole derivatives are of great interest due to their wide range of biological activities and medicinal applications. The study of the fabrication of 2-arylbenzothiazoles through different synthetic pathways shall be helpful for researchers and scientists who are working in this field to make more potent biologically active benzothiazole-based drugs.